1-[(1H-Pyrazol-4-yl)imino]-1lambda6-thiolan-1-one

• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 1-(1H-pyrazol-4-ylimino)thiolane 1-oxide
• InChI: InChI=1S/C7H11N3OS/c11-12(3-1-2-4-12)10-7-5-8-9-6-7/h5-6H,1-4H2,(H,8,9)
• InChI Key: XYASYVNGDHHGGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=NC2=CNN=C2)(=O)C1

Description

1-[(1H-Pyrazol-4-yl)imino]-1lambda6-thiolan-1-one is a heterocyclic compound that features a pyrazole ring fused with a thiolane ring.

Preparation Methods

The synthesis of 1-[(1H-Pyrazol-4-yl)imino]-1lambda6-thiolan-1-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a pyrazole derivative with a thiolane precursor in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as acetonitrile or methanol . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-[(1H-Pyrazol-4-yl)imino]-1lambda6-thiolan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of thiol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrazole ring or the thiolane ring is substituted with different functional groups.

Common reagents and conditions for these reactions include the use of organic solvents, controlled temperatures, and specific catalysts to achieve the desired products.

Scientific Research Applications

1-[(1H-Pyrazol-4-yl)imino]-1lambda6-thiolan-1-one has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting specific enzymes or receptors.

Industry: It is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1-[(1H-Pyrazol-4-yl)imino]-1lambda6-thiolan-1-one involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various pathways, influencing biological processes such as cell proliferation and apoptosis .

Comparison with Similar Compounds

1-[(1H-Pyrazol-4-yl)imino]-1lambda6-thiolan-1-one can be compared with other pyrazole and thiolane derivatives:

Pyrazole Derivatives: Compounds like 3-aminopyrazole and 4-aminopyrazole share the pyrazole ring but differ in their functional groups and biological activities.

Thiolane Derivatives: Similar compounds include thiolane-2-thione and thiolane-3-one, which have different substituents on the thiolane ring.

The uniqueness of this compound lies in its combined pyrazole-thiolane structure, which imparts distinct chemical and biological properties.